2-Chloro-6-(dihydroxyboranyl)benzoic acid
Description
2-Chloro-6-(dihydroxyboranyl)benzoic acid, also known as 2C6B, is a boron-containing compound that has shown promising results in various scientific research studies. This compound has been synthesized using different methods and has been tested for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Plant Growth Regulation
2-Chloro-6-(dihydroxyboranyl)benzoic acid has been studied for its physiological activity on plant growth. Research has shown that chloro-derivatives of benzoic acids, including compounds similar to 2-Chloro-6-(dihydroxyboranyl)benzoic acid, exhibit activity in promoting plant growth. This is particularly true for compounds with disubstitution patterns like 2:3-, 2:5-, and 2:6-chloro derivatives, with the chloro-derivatives generally being more active (Pybus, Smith, Wain, & Wightman, 1959).
Fluorescence Probes in Biological Applications
2-Chloro-6-(dihydroxyboranyl)benzoic acid-related compounds, such as 2-[6-(4′-hydroxy)phenoxy-3H-xanthen-3-on-9-yl]benzoic acid (HPF), have been used in developing novel fluorescence probes. These probes are capable of selectively detecting highly reactive oxygen species in biological systems. They are useful in studying the roles of these species in various biological and chemical processes (Setsukinai, Urano, Kakinuma, Majima, & Nagano, 2003).
Photodecomposition Studies
Research on chlorobenzoic acids, including structures similar to 2-Chloro-6-(dihydroxyboranyl)benzoic acid, has explored their photodecomposition. These studies are significant for understanding the environmental impact and degradation pathways of such compounds (Crosby & Leitis, 1969).
Thermodynamic Properties in Pharmaceutical Research
In the realm of pharmaceutical research, benzoic acid derivatives, including chlorobenzoic acids, are important for studying the stability and solubility of drug substances. Understanding the thermodynamic phase behavior of these compounds aids in the design and optimization of pharmaceutical processes (Reschke, Zherikova, Verevkin, & Held, 2016).
Synthesis Methods
Studies have also been conducted on the synthesis of similar compounds, like 2-chloro-6-amino-benzoic acid, which can provide valuable insights into the efficient production of 2-Chloro-6-(dihydroxyboranyl)benzoic acid and related chemicals (Jian, 2007).
properties
IUPAC Name |
2-borono-6-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BClO4/c9-5-3-1-2-4(8(12)13)6(5)7(10)11/h1-3,12-13H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONUYEKFRTPDHFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=CC=C1)Cl)C(=O)O)(O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BClO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-(dihydroxyboranyl)benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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